1-(2-Phenylethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(2-phenylethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C15H18N2/c1-2-5-13(6-3-1)8-9-14-15-7-4-11-17(15)12-10-16-14/h1-7,11,14,16H,8-10,12H2
• InChI Key: CLZWYXPUVGOCAR-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=CC=C2C(N1)CCC3=CC=CC=C3
• Molecular Formula: C15H18N2
• Molecular Weight: 226.32 g/mol

Description

“1-(2-Phenylethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine” is a complex organic compound. It belongs to the class of pyrazines, which are heterocyclic aromatic organic compounds. Pyrazines have a six-membered ring structure with two nitrogen atoms at the 1,4-positions and four carbon atoms. They are known for their interesting reactivity profiles and have been used in numerous cases of innovative total synthesis approaches, synthetic methodologies, drug discovery efforts, and medicinal chemistry programs.

Synthesis Analysis

The synthesis of pyrazine derivatives has been a topic of interest in many research studies. One approach involves the reaction of various 1-(2-oxo-2-arylethyl)-1H-pyrrole-2-carbaldehydes with several o-phenylenediamines, which provides access to a number of new benzo[d]imidazole-pyrrolo[1,2-a]pyrazine hybrid structures through double cyclodehydration and aromatization.

Molecular Structure Analysis

The molecular structure of pyrazines is characterized by a six-membered aromatic structure bearing two nitrogen atoms, arranged in a 1,4-orientation embedded within a carbon framework. This structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Pyrazines and their derivatives possess distinct chemical reactivity profiles, which have been the focal point of advances in total synthesis, synthetic methods, chemical biology, and drug discovery. The resonance in pyrazine causes an electron deficiency around the carbon atoms at 2,3,4,5-positions and, especially when an electron-withdrawing substituent is attached to the pyrazine, exposes them to nucleophilic attack.

Physical And Chemical Properties Analysis

Pyrazine is a colorless solid that has a peculiar, penetrating odor. It is soluble in water and other polar solvents due to the polarity imparted by the nitrogen atoms. It possesses a low melting point of 52–54 °C and a boiling point of 138 °C. Chemically, pyrazine is stable and non-reactive under normal conditions.

Safety and Hazards

While specific safety and hazard information for “1-(2-Phenylethyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine” is not available, it’s important to handle all chemical compounds with care. Pyrazine derivatives are generally considered hazardous, and safety data sheets recommend wearing protective gloves, clothing, and eye protection during handling.